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Introduction
Lactosylceramide (LacCer), a glycosphingolipid composed of a ceramide backbone and a

lactose head group, is a critical intermediate in the biosynthesis of a wide array of complex

glycosphingolipids. Beyond its structural role, LacCer functions as a bioactive lipid second

messenger, implicated in a variety of cellular processes including inflammation, cell

proliferation, and signal transduction.[1] Dysregulation of LacCer metabolism has been

associated with several pathological conditions, including cancer and inflammatory diseases.[2]

[3] Immunohistochemistry (IHC) is a powerful technique to visualize the distribution and

abundance of LacCer in tissue sections, providing valuable insights into its role in disease

pathogenesis and as a potential biomarker.

This document provides detailed application notes and protocols for the successful

immunostaining of Lactosylceramide in formalin-fixed, paraffin-embedded (FFPE) tissue

sections.

Data Presentation
The following table summarizes the observed changes in Lactosylceramide expression in

colorectal cancer and inflammatory bowel disease based on immunohistochemical and
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biochemical studies.

Disease State Tissue Type Observation Method Reference

Colorectal

Cancer

Human

Colorectal Tumor

Increased

expression of

β-1,4-GalT-V

(LacCer

synthase) and its

product,

lactosylceramide,

compared to

normal tissue.

qRT-PCR, IHC,

ELISA
[2]

Inflammatory

Bowel Disease

(Crohn's

Disease)

Human Intestinal

Mucosa

Increased

concentrations of

lactosylceramide

compared to

ulcerative colitis

and control

tissues.

Scanning

Densitometry of

Chromatograms

[3]

Inflammatory

Bowel Disease

(Ulcerative

Colitis)

Human Intestinal

Mucosa

Lower

concentrations of

lactosylceramide

compared to

Crohn's disease.

Scanning

Densitometry of

Chromatograms

[3]

Signaling Pathway of Lactosylceramide
Lactosylceramide is a key signaling molecule that can be synthesized through the action of

β-1,4-galactosyltransferases (β-1,4-GalT) which add a galactose moiety to glucosylceramide.

[1] Various external stimuli can activate LacCer synthase, leading to the generation of LacCer.

This, in turn, can trigger downstream signaling cascades, primarily through the production of

reactive oxygen species (ROS) and the activation of inflammatory pathways.[1]
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External Stimuli

Lactosylceramide Synthesis

Downstream Signaling
PDGF

Lactosylceramide
Synthase

(β-1,4-GalT)

VEGF

TNF-α

ox-LDL

Glucosylceramide Lactosylceramide NADPH Oxidase

Cytosolic
Phospholipase A2

(cPLA2)

Reactive Oxygen
Species (ROS)

Inflammation

Cell Proliferation

Arachidonic Acid

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Deparaffinization and
Rehydration

Antigen Retrieval

Blocking

Primary Antibody
Incubation

Secondary Antibody
Incubation

Detection (DAB)

Counterstaining
(Hematoxylin)

Dehydration and
Mounting

Microscopic Analysis

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b164483?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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